2,4-Dibromo-6-({[2-(trifluoromethyl)benzyl]imino}methyl)benzenol

• IUPAC Name: 2,4-dibromo-6-[[2-(trifluoromethyl)phenyl]methyliminomethyl]phenol
• InChI: InChI=1S/C15H10Br2F3NO/c16-11-5-10(14(22)13(17)6-11)8-21-7-9-3-1-2-4-12(9)15(18,19)20/h1-6,8,22H,7H2
• InChI Key: DOQQUUUNUVMQCC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CN=CC2=C(C(=CC(=C2)Br)Br)O)C(F)(F)F
• Molecular Formula: C15H10Br2F3NO
• Molecular Weight: 437.05 g/mol

Description

2,4-Dibromo-6-({[2-(trifluoromethyl)benzyl]imino}methyl)benzenol, also known as 2,4-DBT, is a compound with a broad range of applications in scientific research. It is a member of the benzyl imines family, which is a type of organic compound consisting of a benzene ring with an amino group attached to it. 2,4-DBT is a versatile compound, as it can be used as a building block for synthesizing other compounds, as well as a reagent for various reactions. Additionally, it has been used to study the biochemical and physiological effects of certain drugs.

Scientific Research Applications

2,4-Dibromo-6-({[2-(trifluoromethyl)benzyl]imino}methyl)benzenol has a variety of uses in scientific research. It can be used as a building block for synthesizing other compounds, such as 2-amino-4-trifluoromethylbenzyl alcohol, which is used as a reagent for various reactions. Additionally, this compound has been used to study the biochemical and physiological effects of certain drugs. For example, it has been used to study the effects of the anticonvulsant drug phenytoin in rats.

Mechanism of Action

Biochemical Pathways

The specific biochemical pathways affected by this compound are currently unknown

Pharmacokinetics

It is noted that the compound is insoluble in water , which could impact its bioavailability and distribution in the body.

Action Environment

Environmental factors can significantly influence a compound’s action, efficacy, and stability. For instance, the compound’s insolubility in water could affect its behavior in aqueous environments within the body.

Advantages and Limitations for Lab Experiments

2,4-Dibromo-6-({[2-(trifluoromethyl)benzyl]imino}methyl)benzenol has several advantages for use in laboratory experiments. For example, it is relatively easy to synthesize and is stable in a variety of conditions. Additionally, it is non-toxic and has a low potential for causing allergic reactions. However, there are some limitations to using this compound in laboratory experiments. For example, it has a relatively short shelf life and can be easily degraded by light and heat.

Future Directions

There are a number of potential future directions for the use of 2,4-Dibromo-6-({[2-(trifluoromethyl)benzyl]imino}methyl)benzenol in scientific research. For example, it could be used to study the effects of other drugs, such as antidepressants or antiepileptic drugs, on the body. Additionally, it could be used to investigate the effects of certain compounds on the immune system. Furthermore, it could be used to further investigate the biochemical and physiological effects of this compound itself. Finally, it could be used to develop new compounds with similar properties to this compound for use in various applications.

Synthesis Methods

2,4-Dibromo-6-({[2-(trifluoromethyl)benzyl]imino}methyl)benzenol can be synthesized through a two-step process. The first step involves the reaction of 2-bromo-6-trifluoromethylbenzyl chloride with N-methylbenzylamine in the presence of a base such as potassium carbonate. This reaction yields 2,4-dibromo-6-trifluoromethylbenzylamine, which is then reacted with aqueous sodium hydroxide to yield this compound.

Safety and Hazards

Similar compounds, such as “2,6-Dibromo-4-(trifluoromethyl)aniline”, are known to be toxic in contact with skin, harmful if swallowed or inhaled, and may cause skin, eye, and respiratory irritation.